Cas no 933-45-9 (Cyclohexanecarbonitrile, 1-hydroxy-4-methyl-)

• Product Name: Cyclohexanecarbonitrile, 1-hydroxy-4-methyl-
• CAS No: 933-45-9
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 2191891
• Update Time: 2023-08-07

Cyclohexanecarbonitrile, 1-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-4-methylcyclohexanecarbonitrile
• Cyclohexanecarbonitrile, 1-hydroxy-4-methyl-
• ZZNWDVTYICRGJF-UHFFFAOYSA-N
• 4-methyl-1-hydroxycyclohexanecarbonitrile
• 1-Hydroxy-4beta-methylcyclohexane-1beta-carbonitrile
• 1-Hydroxy-4beta-methylcyclohexane-1alpha-carbonitrile

• Inchi： 1S/C8H13NO/c1-7-2-4-8(10,6-9)5-3-7/h7,10H,2-5H2,1H3
• InChI Key： ZZNWDVTYICRGJF-UHFFFAOYSA-N
• SMILES： OC1(C#N)CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Topological Polar Surface Area: 44